3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride
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Overview
Description
3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride is a chemical compound with potential applications in various scientific fields. It is characterized by the presence of a difluorocyclopropyl group, which imparts unique chemical properties to the molecule. This compound is of interest due to its potential use in medicinal chemistry and other research areas.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride typically involves the introduction of the difluorocyclopropyl group into the oxolan-3-amine structure. One common method is the reaction of oxolan-3-amine with a difluorocyclopropylmethyl halide under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like sodium hydride or potassium carbonate to facilitate the nucleophilic substitution.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its chemical properties.
Substitution: Nucleophilic or electrophilic substitution reactions can introduce different functional groups into the molecule.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under appropriate conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or ketones, while reduction can produce alcohols or amines. Substitution reactions can result in a variety of derivatives with different functional groups.
Scientific Research Applications
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: The compound may be studied for its interactions with biological molecules and potential biological activity.
Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.
Industry: The compound’s unique chemical properties may find applications in the development of new materials or chemical processes.
Mechanism of Action
The mechanism of action of 3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride involves its interaction with specific molecular targets. The difluorocyclopropyl group can influence the compound’s binding affinity and selectivity for these targets. The exact pathways and molecular targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- [(2,2-difluorocyclopropyl)methyl]amine hydrochloride
- Difluorocyclopropylmethyl derivatives
Uniqueness
3-[(2,2-difluorocyclopropyl)methyl]oxolan-3-amine hydrochloride is unique due to the presence of both the difluorocyclopropyl group and the oxolan-3-amine structure. This combination imparts distinct chemical properties that can be advantageous in various research applications. Compared to similar compounds, it may offer improved stability, reactivity, or biological activity.
Properties
CAS No. |
2763755-20-8 |
---|---|
Molecular Formula |
C8H14ClF2NO |
Molecular Weight |
213.7 |
Purity |
95 |
Origin of Product |
United States |
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